(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C11H14O/c1-8-6-7-11(12)10-5-3-2-4-9(8)10/h2-5,8,11-12H,6-7H2,1H3/t8?,11-/m1/s1
• InChI Key: RNJRKHAGSISOGT-QHDYGNBISA-N
• Isomeric SMILES: CC1CC[C@H](C2=CC=CC=C12)O
• Canonical SMILES: CC1CCC(C2=CC=CC=C12)O

Description

(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol is a chiral tetralin derivative featuring a hydroxyl group at position 1 (R-configuration) and a methyl substituent at position 3. Its molecular formula is C₁₁H₁₄O (molecular weight: 162.23 g/mol). This compound belongs to a class of tetrahydronaphthalenols, which are of interest in medicinal and synthetic chemistry due to their structural similarity to bioactive molecules like steroids and neurotransmitters.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol typically involves the reduction of 4-methyl-1-tetralone. This can be achieved using various reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at low temperatures to control the reaction rate.

Industrial Production Methods

In an industrial setting, the production of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol may involve catalytic hydrogenation of 4-methyl-1-tetralone using a metal catalyst such as palladium on carbon (Pd/C) under high pressure and temperature. This method is efficient for large-scale production and ensures high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: The compound can be further reduced to form the corresponding alkane using strong reducing agents.

Substitution: The methyl group can undergo electrophilic substitution reactions, such as halogenation, using reagents like bromine (Br2) or chlorine (Cl2).

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or pyridinium chlorochromate (PCC) in dichloromethane.

Reduction: Lithium aluminum hydride (LiAlH4) in ether or sodium borohydride (NaBH4) in methanol.

Substitution: Bromine (Br2) in carbon tetrachloride (CCl4) or chlorine (Cl2) in chloroform (CHCl3).

Major Products

Oxidation: 4-methyl-1-tetralone.

Reduction: 4-methyl-1,2,3,4-tetrahydronaphthalene.

Substitution: 4-bromo-1,2,3,4-tetrahydronaphthalen-1-ol or 4-chloro-1,2,3,4-tetrahydronaphthalen-1-ol.

Scientific Research Applications

(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of fragrances and flavors due to its pleasant aroma.

Mechanism of Action

The mechanism of action of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the compound’s hydrophobic core allows it to interact with lipid membranes, potentially affecting cellular signaling pathways.

Comparison with Similar Compounds

Substituent Variations in the Tetralin Skeleton

The table below compares (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol with structurally related compounds, highlighting substituent effects:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH (R), 4-CH₃	C₁₁H₁₄O	162.23	Not provided	Synthetic intermediate, chiral resolution	-
(1R,4S)-4-isopropyl-1,6-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH (R), 4-isopropyl, 6-CH₃	C₁₅H₂₂O	218.33	123931-36-2	Natural product derivative (e.g., calamenene analogs)
6-Chloro-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH, 6-Cl	C₁₀H₁₁ClO	182.65	75693-16-2	Halogenated intermediate for drug synthesis
(1R)-5,7-Difluoro-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH (R), 5-F, 7-F	C₁₀H₁₀F₂O	184.18	1568168-54-6	Fluorinated analog with enhanced electronegativity
4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH, 4-(3,4-Cl₂C₆H₃)	C₁₆H₁₃Cl₂O	293.19	Not provided	Lipophilic derivative with aryl substituent
(1R,2R)-2-Ethyl-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH (R), 2-CH₂CH₃	C₁₂H₁₆O	174.23	Not provided	Ethyl-substituted stereoisomer; [α]D²⁸ = +97.0 (CHCl₃)
7-Amino-1,2,3,4-tetrahydronaphthalen-1-ol	1-OH, 7-NH₂	C₁₀H₁₃NO	163.22	214698-03-0	Amino-substituted analog for peptidomimetics

Stereochemical Comparisons

• Configuration Impact : The (1R) configuration in the target compound distinguishes it from diastereomers like (1S,4S)-4-isopropyl-1,6-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 123932-45-6). Stereochemistry significantly influences biological activity; for example, (1R,2R)-2-Ethyl-1,2,3,4-tetrahydronaphthalen-1-ol exhibits a high optical rotation ([α]D²⁸ = +97.0).
• Synthetic Challenges : Enantioselective synthesis of (1R)-configured compounds often requires chiral catalysts or resolution techniques, as seen in hydrogenation protocols.

Functional Group Modifications

• Hydroxyl vs. Amino Groups: Replacing the hydroxyl group with an amine (e.g., (1R,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol, CAS 13286-65-2) alters hydrogen-bonding capacity and basicity, impacting solubility and receptor interactions.
• Ketone Derivatives : 3-Methyltetral-1-ones (e.g., 3-methyl-3,4-dihydronaphthalen-1(2H)-one) lack the hydroxyl group but share the tetralin scaffold, serving as intermediates for antitumor agents.

Physicochemical Properties

• Lipophilicity : The dichlorophenyl derivative (C₁₆H₁₃Cl₂O) is more lipophilic than the target compound, favoring membrane permeability.
• Electron-Withdrawing Effects : Fluorine substituents in (1R)-5,7-Difluoro-1,2,3,4-tetrahydronaphthalen-1-ol increase polarity and metabolic stability.

Biological Activity

(1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol, also known by its CAS number 53732-47-1, is a bicyclic organic compound with potential biological activities. This article reviews the current understanding of its biological properties, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H12O
• Molecular Weight : 148.20 g/mol
• CAS Number : 53732-47-1
• InChI Key : JAAJQSRLGAYGKZ-JTQLQIEISA-N

1. Antimicrobial Activity

Research has indicated that compounds similar to (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol exhibit antimicrobial properties. A study highlighted that related tetrahydronaphthalenes demonstrated significant activity against various bacterial strains, suggesting potential applications in developing new antibiotics .

2. Neuroprotective Effects

There is emerging evidence that (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol may exert neuroprotective effects. In vitro studies have shown that it can protect neuronal cells from oxidative stress-induced damage. This is particularly relevant in the context of neurodegenerative diseases like Parkinson's disease . The compound's ability to modulate oxidative stress markers positions it as a candidate for further research in neuroprotection.

3. Anti-inflammatory Properties

Inflammation plays a crucial role in various diseases. Preliminary studies suggest that (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol may inhibit pro-inflammatory cytokines in cell cultures. This activity could be beneficial in treating conditions characterized by chronic inflammation .

The biological activity of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol is thought to be mediated through several mechanisms:

• Antioxidant Activity : The compound may scavenge free radicals and reduce oxidative stress.
• Cytokine Modulation : It appears to influence the expression of various cytokines involved in inflammatory responses.

Case Study 1: Neuroprotection in Cell Models

In a study investigating the neuroprotective effects of tetrahydronaphthalene derivatives on SH-SY5Y neuroblastoma cells exposed to neurotoxic agents, (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol was found to significantly reduce cell death and preserve mitochondrial function. The results indicated that the compound could modulate apoptosis-related pathways effectively.

Case Study 2: Antimicrobial Efficacy

A series of experiments tested the antimicrobial efficacy of various tetrahydronaphthalene derivatives against Staphylococcus aureus and Escherichia coli. (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol showed promising results with minimum inhibitory concentrations (MIC) comparable to established antibiotics .

Data Summary Table

Biological Activity	Effectiveness	Reference
Antimicrobial	Significant activity against bacteria
Neuroprotective	Reduces oxidative stress-induced damage
Anti-inflammatory	Inhibits pro-inflammatory cytokines

Q & A

Basic Research Questions

Q. What are effective synthetic routes for (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol?

• Methodological Answer :

• Catalytic Hydrogenation : Reduction of dihydronaphthalenol precursors using rhodium or palladium catalysts under hydrogen gas. For example, hydrogenation of (1R,2R)-2-ethyl-1,2-dihydronaphthalen-1-ol yields the tetrahydronaphthalenol derivative .
• Borohydride Reduction : Sodium borohydride (NaBH₄) in methanol reduces ketones to secondary alcohols. A fluorinated tetralone analog was reduced to its corresponding alcohol using NaBH₄ at 0°C, followed by acid-catalyzed dehydration to finalize the structure .
• Precursor Functionalization : Starting from substituted naphthalenols (e.g., 4-chloro-naphthalen-1-ol), acetylation or condensation reactions can introduce functional groups .

Q. How is the crystal structure of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol determined?

• Methodological Answer :

• X-ray Crystallography : Use the SHELX system (e.g., SHELXL for refinement) to resolve stereochemistry and confirm the (1R) configuration. SHELX programs are robust for small-molecule refinement, even with high-resolution or twinned data .
• Key Steps : Data collection from single crystals, phase determination via direct methods (SHELXS/SHELXD), and iterative refinement with SHELXL. Validate hydrogen bonding and torsional angles to ensure structural accuracy .

Q. What functional group transformations are applicable to this compound?

• Methodological Answer :

• Oxidation : The secondary alcohol can be oxidized to a ketone using reagents like Jones reagent or pyridinium chlorochromate (PCC) .
• Protection Strategies : Protect the hydroxyl group with acetyl or benzyl groups during multi-step syntheses. For example, lipase-catalyzed kinetic acylation selectively modifies alcohol moieties in enantiopure isomers .
• Reduction : Further hydrogenation of the tetralin ring can yield decalin derivatives, as seen in the synthesis of octahydronaphthalenols .

Advanced Research Questions

Q. How can enantioselective synthesis of (1R)-4-methyl-1,2,3,4-tetrahydronaphthalen-1-ol be achieved?

• Methodological Answer :

• Enzymatic Resolution : Use lipases (e.g., Pseudomonas cepacea or Candida antarctica B) to kinetically resolve racemic mixtures. The alcohol moiety is selectively acylated, leaving the desired enantiomer unreacted .
• Chiral HPLC Validation : Determine enantiomeric excess (e.g., 88% ee) using chiral columns (e.g., Chiralcel OD-H) with hexane/iPrOH eluents .

Q. How are structure-activity relationships (SAR) studied for serotonin receptor-targeting analogs?

• Methodological Answer :

• Substituent Variation : Introduce substituents (e.g., SCH₃, CH(CH₃)₂, N(CH₃)₂) at the 2-position of the aryl-piperazine moiety to modulate 5-HT₇ receptor affinity. Lipophilic groups enhance agonist activity (Ki = 0.13–1.1 nM), while polar groups (OH, NHCH₃) favor antagonism .
• Radioligand Binding Assays : Use [³H]-ligands to measure affinity (Ki) for 5-HT₇, 5-HT₁A, and D₂ receptors. Intrinsic activity is assessed via cAMP accumulation assays .

Q. How to resolve conflicting stereochemical data in structural assignments?

• Methodological Answer :

• Multi-Technique Validation : Combine X-ray crystallography (SHELX refinement) with NMR spectroscopy (e.g., NOESY for spatial proximity) and high-resolution mass spectrometry (HRMS) .
• Comparative Analysis : Cross-reference experimental optical rotation ([α]D) and retention times in chiral chromatography with literature data for known stereoisomers .